Cas no 372092-17-6 (N-Formyl-cefotiam N,N-Dibutyl-1-butanamine)

• Product Name: N-Formyl-cefotiam N,N-Dibutyl-1-butanamine
• CAS No: 372092-17-6
• MF: C₃₁H₅₀N₁₀O₅S₃
• MW: 738.99
• CID: 5062700
• Update Time: 2025-07-25

N-Formyl-cefotiam N,N-Dibutyl-1-butanamine Chemical and Physical Properties

Names and Identifiers

• N-Formyl-cefotiam N,N-Dibutyl-1-butanamine

• Inchi： 1S/C19H23N9O5S3.C12H27N/c1-26(2)3-4-27-19(23-24-25-27)36-7-10-6-34-16-13(15(31)28(16)14(10)17(32)33)22-12(30)5-11-8-35-18(21-11)20-9-29;1-4-7-10-13(11-8-5-2)12-9-6-3/h8-9,13,16H,3-7H2,1-2H3,(H,22,30)(H,32,33)(H,20,21,29);4-12H2,1-3H3/t13-,16-;/m1./s1
• InChI Key： VXVPAKJLWWCYFZ-OALZAMAHSA-N
• SMILES： N(C)(CCN1C(=NN=N1)SCC1CS[C@@]2([H])N(C(=O)[C@H]2NC(CC2=CSC(=N2)NC=O)=O)C=1C(=O)O)C.CCCCN(CCCC)CCCC

Additional information on N-Formyl-cefotiam N,N-Dibutyl-1-butanamine

Introduction to N-Formyl-cefotiam N,N-Dibutyl-1-butanamine (CAS No. 372092-17-6)

N-Formyl-cefotiam N,N-Dibutyl-1-butanamine, a compound with the chemical identifier CAS No. 372092-17-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have opened new avenues for research, particularly in the development of novel therapeutic agents.

The molecular structure of N-Formyl-cefotiam N,N-Dibutyl-1-butanamine consists of a formyl group attached to a cefotiam backbone, which is further modified with N,N-dibutyl substitution on the butanamine moiety. This structural configuration imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration. The formyl group, in particular, serves as a versatile functional handle for further derivatization, enabling the creation of a diverse array of analogs with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of cefotiam derivatives. Cefotiam, itself, is a semi-synthetic cephalosporin antibiotic that has been widely used in clinical settings. The introduction of modifications such as the formyl group and N,N-dibutyl substitution aims to enhance its therapeutic efficacy while minimizing side effects. Preliminary studies have suggested that N-Formyl-cefotiam N,N-Dibutyl-1-butanamine exhibits promising antimicrobial properties, making it a potential candidate for the development of new antibiotics.

The synthesis of N-Formyl-cefotiam N,N-Dibutyl-1-butanamine involves a multi-step process that requires careful optimization to ensure high yield and purity. The formylation step is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the molecule. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, have been employed to achieve the desired product with minimal byproducts.

One of the most intriguing aspects of this compound is its potential role in drug discovery and development. The formyl group can be readily converted into other functional groups such as amides or esters, which are common motifs in many bioactive molecules. This flexibility allows for the rapid design and synthesis of novel compounds with specific biological targets. Furthermore, the N,N-dibutyl substitution enhances lipophilicity, which can improve oral bioavailability and tissue penetration.

Recent research has also highlighted the importance of computational methods in predicting the pharmacokinetic and pharmacodynamic properties of new compounds. Molecular modeling studies on N-Formyl-cefotiam N,N-Dibutyl-1-butanamine have provided valuable insights into its binding interactions with biological targets. These studies have helped in identifying key residues responsible for its activity, which can guide further optimization efforts.

The antimicrobial activity of N-Formyl-cefotiam N,N-Dibutyl-1-butanamine has been evaluated against a range of bacterial strains, including both Gram-positive and Gram-negative species. Initial results have shown promising efficacy comparable to existing antibiotics but with improved spectrum coverage. This makes it an attractive candidate for addressing rising concerns about antibiotic resistance.

In addition to its antimicrobial properties, this compound has shown potential in other therapeutic areas as well. Studies have indicated that it may possess anti-inflammatory and immunomodulatory effects, which could be beneficial in treating chronic inflammatory diseases. The ability to modulate immune responses while minimizing systemic toxicity is a significant advantage over many current therapies.

The development of novel antibiotics is crucial in today's medical landscape, where antibiotic resistance poses a serious threat to global health. Compounds like N-Formyl-cefotiam N,N-Dibutyl-1-butanamine offer hope by providing new chemical scaffolds with unique mechanisms of action. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for next-generation antibiotics that are more effective and less prone to resistance.

The future prospects for N-Formyl-cefotiam N,N-Dibutyl-1-butanamine are vast and exciting. Further preclinical studies are needed to fully elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.